Cas no 23471-70-7 (Benzene, 1,2-dimethyl-4-(4-nitrophenoxy)-)

• Product Name: Benzene, 1,2-dimethyl-4-(4-nitrophenoxy)-
• CAS No: 23471-70-7
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 1414348
• PubChem ID: 726925
• Update Time: 2025-04-20

Benzene, 1,2-dimethyl-4-(4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-dimethyl-4-(4-nitrophenoxy)-
• 4-(3,4-dimethylphenoxy)-1-nitrobenzene
• STK266252
• AKOS003239862
• Oprea1_606560
• 1,2-dimethyl-4-(4-nitrophenoxy)benzene
• DB-146952
• 23471-70-7
• SCHEMBL11414546

• Inchi： 1S/C14H13NO3/c1-10-3-6-14(9-11(10)2)18-13-7-4-12(5-8-13)15(16)17/h3-9H,1-2H3
• InChI Key： MPKGPSUQRUZROY-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 243.08959
• Monoisotopic Mass: 243.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37